Cas no 274-07-7 (Catecholborane (Technical Grade))

Catecholborane (Technical Grade) Properties

Names and Identifiers

• 1,3,2-benzodioxaborole
• Catecholborane
• 1,3,2λ²-benzodioxaborole
• Catecholborane, 1.0 M solution in THF, SpcSeal
• 1,3,2-benzodioxaborolane
• Catecholborane [1M solution in tetrahydrofuran]
• Catecholborane solution
• Benzo[d][1,3,2]dioxaborole
• Benzo[1,3,2]dioxaborole
• catechol borane
• Catecholatoborane
• Pyrocatecholborane
• Benzcatechinborane
• 1,3,2$l^{2}-benzodioxaborole
• Catecholborane, 98%
• PubChem18191
• 1,3,22-benzodioxaborole
• 2H-1,3,2-benzodioxaborole
• Catechol borane 50% in Toluene
• ZDQWVKDDJDIVAL-UHFFFAOYSA-N
• BCP15959
• 1,3-Dioxa-2-bora(IV)-2H-indene
• CB; Catecholatoborane
• AKOS015909822
• DTXSID3059769
• MFCD00005846
• CID 67506
• J-519721
• NS00028297
• A819050
• 274-07-7
• FT-0606485
• Catecholborane, 50% w/w in toluene
• Q730606
• SCHEMBL7747
• CATECHOLBORANE [MI]
• Catecholborane (Technical Grade)
• AS-55580
• AMY14855
• 1,3,2-Benzodioxaborole; Benzcatechinborane; CB; Catecholatoborane; Pyrocatecholborane;
• 1,3,2lambda2-benzodioxaborole
• DB-047216
• +Expand

• MDL： MFCD00005846
• InChIKey： ZDQWVKDDJDIVAL-UHFFFAOYSA-N
• Inchi： 1S/C6H4BO2/c1-2-4-6-5(3-1)8-7-9-6/h1-4H
• SMILES： O1[B]OC2=C([H])C([H])=C([H])C([H])=C12 |^1:1|
• BRN： 972072

Computed Properties

• Exact Mass: 119.030434g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.030434g/mol
• Monoisotopic Mass: 119.030434g/mol
• Topological Polar Surface Area: 18.5Ų
• Heavy Atom Count: 9
• Complexity: 95.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.72430
• PSA: 18.46000
• Refractive Index: 1.506-1.508
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 50 ºC (50 mmHg)
• Melting Point: 12 ºC
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Solubility: Miscible with diethyl ether, tetrahydrofuran, dichloromethane, chloroform, carbon tetrachloride, toluene, and benzene.
• Color/Form: 1.0 M in THF
• Color/Form: colorless liquid
• Solubility: Contact with water releases combustible gases
• Sensitiveness: Moisture Sensitive
• Density: 0.958 g/mL at 25 °C

Catecholborane (Technical Grade) Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36/37/39-S45-S62-S16-S43
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R14; R34
• Hazard Level：3
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2924 3/PG 2
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338-P310
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-14-19-34-37-40
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：1-10

Catecholborane (Technical Grade) Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%